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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-methoxy-2-naphthoate is a chemical intermediate used in the synthesis of a variety

of organic compounds. As with any chemical substance, a thorough understanding of its

potential hazards is crucial for safe handling and use in a research and development setting.

This technical guide provides an in-depth overview of the safety and hazard profile of Methyl 3-
methoxy-2-naphthoate, with a focus on its classification under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). All quantitative data is summarized

for clarity, and detailed experimental methodologies based on standard OECD guidelines are

provided.

GHS Hazard Classification
Methyl 3-methoxy-2-naphthoate has been identified as a hazardous substance according to

the GHS. The primary hazards are associated with its irritant properties.

GHS Pictogram
The following GHS pictogram is associated with Methyl 3-methoxy-2-naphthoate:

alt text

Signal Word: Warning
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Hazard Statements
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements
A comprehensive list of precautionary statements is provided in the safety data sheet (SDS) for

this chemical. Key precautionary measures include:

Prevention: Avoid breathing dust/fume/gas/mist/vapours/spray. Wash skin thoroughly after

handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye

protection/face protection.

Response: IF ON SKIN: Wash with plenty of water. IF INHALED: Remove person to fresh air

and keep comfortable for breathing. IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If skin irritation

occurs: Get medical advice/attention. If eye irritation persists: Get medical advice/attention.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Quantitative Hazard Data
While specific quantitative data from toxicological studies on Methyl 3-methoxy-2-naphthoate
are not readily available in the public domain, the following table outlines the types of data that

would be generated in studies to support the GHS classifications.
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Hazard
Classification

Test Type (Typical) Endpoint
Result Leading to
Classification

Skin Irritation

(Category 2)

OECD TG 404 (In

vivo) / OECD TG 439

(In vitro)

Mean score for

erythema/eschar or

edema; or Mean

percent cell viability

Mean score of ≥ 2.3

and < 4.0 for

erythema/eschar or

edema in rabbits; or

Mean percent cell

viability ≤ 50% in

reconstructed human

epidermis model.

Serious Eye Irritation

(Category 2)

OECD TG 405 (In

vivo)

Mean scores for

corneal opacity, iritis,

conjunctival redness

or chemosis

Effects on cornea, iris,

or conjunctiva that are

fully reversible within

21 days of

observation.

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

OECD TG 403 (Acute

Inhalation Toxicity)

Clinical observations

(e.g., signs of

respiratory irritation)

Transient irritant

effects on the

respiratory tract.

Experimental Protocols
The GHS classifications for Methyl 3-methoxy-2-naphthoate are based on data from

standardized toxicological tests. The following are detailed methodologies for the key

experiments that are typically conducted to assess skin, eye, and respiratory irritation.

Skin Irritation Testing (Based on OECD TG 404 & 439)
In Vivo (OECD TG 404: Acute Dermal Irritation/Corrosion)

Test Animals: Healthy young adult albino rabbits are typically used.

Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.
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Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a small area

(approximately 6 cm²) of the clipped skin and covered with a gauze patch and semi-

occlusive dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema and edema at 1, 24, 48, and 72 hours after patch removal. The severity of the skin

reactions is scored according to a standardized scale.

In Vitro (OECD TG 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method)

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the human epidermis.

Application: The test substance is applied topically to the surface of the tissue model.

Exposure: The exposure time is typically 15 to 60 minutes.

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined

using a colorimetric assay (e.g., MTT assay). The reduction of MTT to a colored formazan by

viable cells is measured spectrophotometrically.

Classification: A reduction in cell viability below a certain threshold (typically 50%) compared

to a negative control indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD TG 405: Acute
Eye Irritation/Corrosion)

Test Animals: Healthy young adult albino rabbits are used.

Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) sample of the test substance is instilled

into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis,

and conjunctival redness and chemosis, at 1, 24, 48, and 72 hours after instillation. The

severity of the lesions is scored using a standardized system.
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Classification: The classification is based on the severity and reversibility of the observed

effects. Serious eye irritation (Category 2) is characterized by effects that are fully reversible

within a 21-day observation period.

Respiratory Irritation Assessment (Based on principles
from OECD TG 403)
While a specific guideline solely for respiratory irritation exists, the potential for this effect is

often evaluated as part of an acute inhalation toxicity study.

Test Animals: Typically, young adult rats are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in an

inhalation chamber for a defined period (e.g., 4 hours).

Clinical Observations: During and after exposure, animals are observed for clinical signs of

toxicity, including signs of respiratory irritation such as altered breathing patterns, nasal

discharge, and respiratory distress.

Histopathology: At the end of the study, the respiratory tract tissues may be examined

microscopically for any pathological changes.

Classification: The classification as a respiratory irritant (STOT SE Category 3) is based on

the observation of transient irritant effects on the respiratory tract.

Logical Workflow for GHS Classification
The following diagram illustrates the logical workflow for the GHS hazard classification of

Methyl 3-methoxy-2-naphthoate based on its identified hazards.
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Hazard Identification GHS Classification

Methyl 3-methoxy-2-naphthoate

Skin Irritation

Serious Eye Irritation

Respiratory Irritation

Skin Irrit. 2
(H315)

Eye Irrit. 2
(H319)

STOT SE 3
(H335)

GHS Pictogram:
Exclamation Mark

Signal Word:
Warning

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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